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Compound Name: Lactosazone

Cat. No.: B15885335

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the formation and microscopic

examination of lactosazone crystals. This classical method is a valuable tool for the

identification and characterization of lactose, a disaccharide of significant interest in the

pharmaceutical and food industries.

Introduction
The formation of osazones is a characteristic reaction of reducing sugars with phenylhydrazine.

[1][2] This reaction, when carried out under controlled conditions, yields crystalline derivatives

with distinct shapes, formation times, and melting points for different sugars.[3] Lactose, a

reducing disaccharide composed of galactose and glucose, forms characteristic "powder puff"

or "hedgehog" shaped crystals known as lactosazone.[1][4] The microscopic examination of

these crystals serves as a qualitative method for the identification of lactose.
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The following table summarizes the key characteristics of osazone crystals formed from various

reducing sugars, providing a basis for comparison.

Carbohydra
te

Osazone
Name

Crystal
Shape
Description

Formation
Time
(minutes)

Melting
Point (°C)

Solubility in
Hot Water

Lactose Lactosazone

Powder puff,

hedgehog,

cotton ball[1]

[4]

20-25 (on

cooling)

Not readily

available*
Soluble[4]

Glucose Glucosazone

Needle-

shaped,

broomstick[1]

4-5 (on

heating)
~205[5] Insoluble[4]

Fructose Fructosazone

Needle-

shaped,

broomstick[1]

~2 (on

heating)
~205[5] Insoluble[4]

Maltose Maltosazone

Sunflower-

shaped,

petal-

shaped[4]

10-15 (on

cooling)

Not readily

available
Soluble[4]

Galactose
Galactosazon

e

Rhombic

plates,

needle-

shaped[1][4]

15-20 (on

heating)
~201[5] Insoluble[4]

*The melting point of lactosazone is not consistently reported in the literature, likely due to its

solubility in hot water, which can complicate determination.

Experimental Protocols
This section provides a detailed methodology for the preparation and microscopic examination

of lactosazone crystals.
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Lactose solution (1% w/v in distilled water)

Other sugar solutions for comparison (e.g., glucose, fructose, maltose, galactose at 1% w/v)

Osazone Reagent:

Phenylhydrazine hydrochloride

Sodium acetate (crystalline)

Glacial acetic acid

Test tubes (15x125 mm)

Water bath (boiling)

Microscope slides and coverslips

Light microscope

Pipettes

Glass stirring rods

Preparation of Osazone Reagent
A fresh osazone reagent should be prepared for optimal results. To prepare the reagent for one

test:

Weigh approximately 0.2 g of phenylhydrazine hydrochloride.

Weigh approximately 0.3 g of sodium acetate.

Mix the two solids thoroughly in a dry test tube.

Protocol for Lactosazone Crystal Formation
Sample Preparation: To a clean, dry test tube, add 5 mL of the 1% lactose solution.
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Reagent Addition: Add the freshly prepared osazone reagent (phenylhydrazine hydrochloride

and sodium acetate mixture) to the test tube.

Acidification: Add 2-3 drops of glacial acetic acid to the mixture.

Dissolution: Gently agitate the test tube to dissolve the solids. If necessary, warm the tube

slightly in the boiling water bath to aid dissolution.

Incubation: Place the test tube in a boiling water bath.

Observation of Crystal Formation: For lactose, crystals typically form upon cooling.[4]

Therefore, after heating for approximately 15-20 minutes, remove the test tube from the

water bath and allow it to cool slowly at room temperature. Observe for the formation of

yellow crystals.

Comparative Analysis: Simultaneously, perform the same procedure with other sugar

solutions (glucose, fructose, etc.) to compare crystal formation times and morphology.

Protocol for Microscopic Examination
Slide Preparation: Once crystals have formed, use a pipette or a glass rod to transfer a small

sample of the crystal suspension onto a clean microscope slide.

Mounting: Gently place a coverslip over the sample, avoiding the formation of air bubbles.

Microscopic Observation: Examine the crystals under a light microscope at low (10x) and

high (40x) magnification.

Documentation: Record the characteristic shape and morphology of the observed

lactosazone crystals. Compare them with the crystals formed from other sugars.

Visualizations
Experimental Workflow
The following diagram illustrates the key steps in the experimental protocol for the microscopic

examination of lactosazone crystals.
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Start

Sample Preparation:
Add 5 mL of 1% Lactose Solution to Test Tube

Reagent Addition:
Add Osazone Reagent (Phenylhydrazine HCl + Sodium Acetate)

Acidification:
Add 2-3 drops of Glacial Acetic Acid

Dissolution:
Gently agitate and warm if necessary

Incubation:
Place in boiling water bath (15-20 min)

Cooling:
Allow to cool slowly at room temperature

Observation:
Note the formation of yellow crystals

Slide Preparation:
Transfer crystal suspension to a microscope slide

Microscopic Examination:
Observe under low and high power

End

Click to download full resolution via product page

Experimental Workflow for Lactosazone Crystal Examination
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Chemical Reaction of Lactosazone Formation
The formation of lactosazone from lactose and phenylhydrazine is a multi-step reaction. The

overall reaction involves the condensation of three molecules of phenylhydrazine with one

molecule of lactose. The reaction proceeds via the formation of a phenylhydrazone, followed by

oxidation and further condensation.

Lactose
(Reducing Disaccharide)

Lactose Phenylhydrazone

+ Phenylhydrazine

3x Phenylhydrazine

Oxidation at C2 of Glucose Unit+ 2x Phenylhydrazine

Lactosazone
(Yellow Crystalline Precipitate)

Aniline + Ammonia + Water

Click to download full resolution via product page

Simplified Reaction Pathway for Lactosazone Formation

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b15885335?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15885335?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

